Cas no 54879-45-7 (isoquinoline, 6,7,8-trimethoxy- (9ci))

6,7,8-Trimethoxyisoquinoline (9CI) is a substituted isoquinoline derivative characterized by its trimethoxy functional groups at the 6, 7, and 8 positions. This compound is of interest in organic synthesis and medicinal chemistry due to its structural framework, which serves as a key intermediate for the development of bioactive molecules. The electron-rich methoxy groups enhance its reactivity in electrophilic aromatic substitution and metal-catalyzed coupling reactions, making it valuable for constructing complex heterocyclic systems. Its well-defined regiochemistry and stability under standard conditions facilitate its use in research applications, particularly in the exploration of alkaloid derivatives and pharmacologically active compounds.
isoquinoline, 6,7,8-trimethoxy- (9ci) structure
54879-45-7 structure
Product Name:isoquinoline, 6,7,8-trimethoxy- (9ci)
CAS No:54879-45-7
MF:C12H13NO3
MW:219.236523389816
CID:943017
PubChem ID:613011
Update Time:2025-06-11

isoquinoline, 6,7,8-trimethoxy- (9ci) Chemical and Physical Properties

Names and Identifiers

    • isoquinoline, 6,7,8-trimethoxy- (9ci)
    • 6,7,8-trimethoxyisoquinoline
    • 6,7,8-Trimethoxy-isochinolin
    • CHEMBL538733
    • SCHEMBL3247027
    • DB-326515
    • Isoquinoline, 6,7,8-trimethoxy-
    • BDBM50014654
    • 54879-45-7
    • CHEMBL1189416
    • DTXSID90346525
    • EN300-7536709
    • Inchi: 1S/C12H13NO3/c1-14-10-6-8-4-5-13-7-9(8)11(15-2)12(10)16-3/h4-7H,1-3H3
    • InChI Key: UPLOKTSIJATUTQ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=CC2C=CN=CC=21)OC)OC

Computed Properties

  • Exact Mass: 219.08954328g/mol
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.6Ų

isoquinoline, 6,7,8-trimethoxy- (9ci) Pricemore >>

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Additional information on isoquinoline, 6,7,8-trimethoxy- (9ci)

Comprehensive Overview of Isoquinoline, 6,7,8-Trimethoxy- (9CI) (CAS No. 54879-45-7)

Isoquinoline, 6,7,8-trimethoxy- (9CI), with the CAS number 54879-45-7, is a specialized organic compound belonging to the isoquinoline family. This compound is characterized by its unique trimethoxy substitution pattern, which significantly influences its chemical properties and potential applications. In recent years, there has been growing interest in isoquinoline derivatives due to their diverse biological activities and utility in pharmaceutical research. Researchers and industry professionals frequently search for terms like "6,7,8-trimethoxyisoquinoline uses" and "CAS 54879-45-7 properties," reflecting the compound's relevance in modern chemistry.

The structural features of isoquinoline, 6,7,8-trimethoxy- (9CI) make it a valuable intermediate in synthetic organic chemistry. Its trimethoxy groups enhance its solubility in polar solvents, which is a critical factor for applications in drug formulation and material science. Recent studies have explored its potential as a building block for fluorescent probes and bioactive molecules, aligning with the current trend toward sustainable and multifunctional compounds. Searches for "isoquinoline derivatives in drug discovery" and "trimethoxy-substituted heterocycles" highlight the compound's significance in cutting-edge research.

From an analytical perspective, CAS No. 54879-45-7 is often analyzed using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for quality control and structural verification, particularly in pharmaceutical and academic settings. The compound's stability under various conditions has also been a topic of interest, with queries like "54879-45-7 stability data" and "6,7,8-trimethoxyisoquinoline synthesis" frequently appearing in scientific databases. This underscores the need for reliable data on its handling and storage.

In the context of green chemistry, isoquinoline, 6,7,8-trimethoxy- (9CI) has garnered attention for its potential role in catalysis and renewable energy applications. The push toward environmentally friendly processes has led to increased scrutiny of compounds like this, which can serve as eco-friendly alternatives in industrial reactions. Popular search terms such as "green synthesis of isoquinoline derivatives" and "sustainable heterocyclic compounds" reflect this shift in focus.

Furthermore, the compound's pharmacological potential is a hot topic among researchers. While not a drug itself, 6,7,8-trimethoxyisoquinoline is a precursor for molecules with reported antioxidant, anti-inflammatory, and neuroprotective properties. This has spurred interest in queries like "isoquinoline alkaloids biological activity" and "trimethoxy compounds in medicine." Such investigations align with the broader demand for novel therapeutic agents in areas like neurodegenerative diseases and metabolic disorders.

In summary, isoquinoline, 6,7,8-trimethoxy- (9CI) (CAS 54879-45-7) is a versatile compound with wide-ranging applications in pharmaceuticals, materials science, and green chemistry. Its unique structure and properties continue to inspire research, as evidenced by the frequent searches for "54879-45-7 applications" and "trimethoxy-substituted isoquinolines." As scientific advancements progress, this compound is likely to remain a key player in the development of innovative solutions across multiple disciplines.

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